2-(4-Pyridylmethylthio)pyridine-3-carboxylic acid

• Molecular Formula: C12H10N2O2S
• Molecular Weight: 246.29 g/mol
• IUPAC Name: 2-(pyridin-4-ylmethylsulfanyl)pyridine-3-carboxylic acid
• InChI: InChI=1S/C12H10N2O2S/c15-12(16)10-2-1-5-14-11(10)17-8-9-3-6-13-7-4-9/h1-7H,8H2,(H,15,16)
• InChI Key: WQBWIIZVSAFRJE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(N=C1)SCC2=CC=NC=C2)C(=O)O

Description

2-(4-Pyridylmethylthio)pyridine-3-carboxylic acid is a useful research compound. Its molecular formula is C12H10N2O2S and its molecular weight is 246.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

2-Mercaptonicotinic acid (7.8 g, 50 mmol) and 4-(bromomethyl)pyridine hydrobromide (12.6 g, 50 mmol) were suspended in N,N-dimethylformamide (100 mL) under ice-cooling. Triethylamine (21 ml, 150 mmol) was added dropwise to the suspension, and the whole was stirred at room temperature for 6 hours. Water (300 mL) was added to the reaction mixture, then the aqueous layer was washed with ethyl acetate (100 mL). 2 N hydrochloric acid was added to the aqueous layer to adjust to pH 7, and the precipitated solid was filtered off. The solid was washed with water and diethyl ether, and dried at 50° C. under reduced pressure to give 7.5 g of the title reference compound as a gray solid. (Yield 61%)

Synthesis routes and methods II

Procedure details